Cas no 919353-97-2 (3-(4-methoxyphenoxy)propane-1-sulfonamide)

• Product Name: 3-(4-methoxyphenoxy)propane-1-sulfonamide
• CAS No: 919353-97-2
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• MDL: MFCD19589950
• CID: 4320645
• PubChem ID: 64200863
• Update Time: 2025-05-21

3-(4-methoxyphenoxy)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, 3-(4-methoxyphenoxy)-
• 3-(4-methoxyphenoxy)propane-1-sulfonamide
• SCHEMBL4871046
• EN300-269881
• 3-(4-Methoxyphenoxy)-1-propanesulfonamide
• DTXSID301272895
• AKOS013520903
• CHEMBL4530547
• Z1206904191
• C10H15NO4S
• ULB35397
• 919353-97-2

• MDL： MFCD19589950
• Inchi： 1S/C10H15NO4S/c1-14-9-3-5-10(6-4-9)15-7-2-8-16(11,12)13/h3-6H,2,7-8H2,1H3,(H2,11,12,13)
• InChI Key： BYMGRGPFJTYMQR-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CCOC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 245.07217913Da
• Monoisotopic Mass: 245.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Additional information on 3-(4-methoxyphenoxy)propane-1-sulfonamide

Recent Advances in the Study of 919353-97-2 and 3-(4-methoxyphenoxy)propane-1-sulfonamide: Implications for Chemical Biology and Pharmaceutical Research

The compound 919353-97-2 and its derivative, 3-(4-methoxyphenoxy)propane-1-sulfonamide, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential therapeutic applications and unique chemical properties. This research brief aims to synthesize the latest findings on these compounds, providing a comprehensive overview of their biological activity, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 919353-97-2 as a key intermediate in the synthesis of various sulfonamide-based compounds, including 3-(4-methoxyphenoxy)propane-1-sulfonamide. Sulfonamides are well-known for their broad-spectrum biological activities, ranging from antimicrobial to anticancer effects. The specific structural features of 3-(4-methoxyphenoxy)propane-1-sulfonamide, such as the methoxyphenoxy moiety, have been shown to enhance its binding affinity to certain biological targets, making it a promising candidate for further development.

One of the most notable findings in recent research is the potential application of 3-(4-methoxyphenoxy)propane-1-sulfonamide in the treatment of inflammatory diseases. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of 3-(4-methoxyphenoxy)propane-1-sulfonamide with its biological targets. These studies have identified critical pharmacophores within the molecule that are essential for its activity, paving the way for the design of more potent analogs. The integration of these computational approaches with experimental data has significantly accelerated the optimization process for this class of compounds.

Despite these promising developments, challenges remain in the clinical translation of 919353-97-2 and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of evidence supporting the therapeutic potential of these compounds underscores the importance of continued research in this area.

In conclusion, the latest research on 919353-97-2 and 3-(4-methoxyphenoxy)propane-1-sulfonamide highlights their significant potential in chemical biology and pharmaceutical applications. The combination of innovative synthetic strategies, advanced computational tools, and rigorous biological evaluation has positioned these compounds as promising candidates for future drug development. Continued exploration of their mechanisms of action and therapeutic applications will be crucial for realizing their full potential in addressing unmet medical needs.